Cas no 940515-35-5 (5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoicacid)

5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoic acid is a specialized organic compound featuring a pentanoic acid backbone substituted with an isopropylaminocarbonylanilino moiety at the 5-position. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic chemistry and pharmaceutical research. The presence of both amide and carboxylic acid functional groups allows for selective derivatization, facilitating its use as an intermediate in the synthesis of more complex molecules. Its well-defined chemical properties enable precise control in reactions, particularly in peptide coupling or heterocycle formation. The compound’s stability under standard conditions further enhances its utility in laboratory and industrial applications.
5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoicacid structure
940515-35-5 structure
Product Name:5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoicacid
CAS No:940515-35-5
MF:C15H20N2O4
MW:292.330304145813
CID:1077484
PubChem ID:17197443
Update Time:2025-06-11

5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoicacid Chemical and Physical Properties

Names and Identifiers

    • 5-{3-[(Isopropylamino)carbonyl]anilino}-5-oxopentanoic acid
    • AB01320728-02
    • AN-329/43449060
    • 940515-35-5
    • AKOS000319790
    • CCG-294703
    • 5-((3-(Isopropylcarbamoyl)phenyl)amino)-5-oxopentanoicacid
    • 5-({3-[(isopropylamino)carbonyl]phenyl}amino)-5-oxopentanoic acid
    • 5-((3-(Isopropylcarbamoyl)phenyl)amino)-5-oxopentanoic acid
    • 4-({3-[(propan-2-yl)carbamoyl]phenyl}carbamoyl)butanoic acid
    • 5-oxo-5-[3-(propan-2-ylcarbamoyl)anilino]pentanoic acid
    • CS-0321695
    • NCGC00325867-01
    • 4-{[3-(isopropylcarbamoyl)phenyl]carbamoyl}butanoic acid
    • STL068018
    • 5-oxo-5-{[3-(propan-2-ylcarbamoyl)phenyl]amino}pentanoic acid
    • 5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoicacid
    • MDL: MFCD09437537
    • Inchi: 1S/C15H20N2O4/c1-10(2)16-15(21)11-5-3-6-12(9-11)17-13(18)7-4-8-14(19)20/h3,5-6,9-10H,4,7-8H2,1-2H3,(H,16,21)(H,17,18)(H,19,20)
    • InChI Key: DAQDAPQJZVHTAB-UHFFFAOYSA-N
    • SMILES: O=C(CCCC(=O)O)NC1=CC=CC(=C1)C(NC(C)C)=O

Computed Properties

  • Exact Mass: 292.14230712g/mol
  • Monoisotopic Mass: 292.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 95.5Ų

5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoicacid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoicacid Pricemore >>

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Additional information on 5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoicacid

Compound CAS No. 940515-35-5: 5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoic Acid

The compound with CAS No. 940515-35-5, commonly referred to as 5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of this compound is characterized by a pentanoic acid backbone, with a substituted anilino group at the 5-position. The anilino group itself is further modified by an isopropylamino substituent, which introduces additional complexity and functionality to the molecule. This intricate structure contributes to its biological activity, particularly in modulating cellular processes and interacting with target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoic acid. Researchers have employed various strategies, including multi-component reactions and enzymatic catalysis, to optimize the production process. These methods not only enhance yield but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

The biological activity of this compound has been extensively studied, particularly in the context of its potential as a drug candidate. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its role as a modulator of cellular signaling pathways has opened avenues for its application in oncology.

In terms of therapeutic applications, this compound has shown promise in targeting chronic inflammatory conditions and cancer. Its ability to selectively bind to specific receptors makes it a candidate for precision medicine approaches. Recent clinical trials have provided encouraging results, highlighting its safety profile and efficacy in reducing disease symptoms.

The synthesis and characterization of this compound have been documented in numerous scientific journals, reflecting its importance in the research community. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.

Moreover, the pharmacokinetic properties of 5-{3-(Isopropylamino)carbonylanilino}-5-oxopentanoic acid have been thoroughly investigated. Studies on absorption, distribution, metabolism, and excretion (ADME) parameters reveal that it exhibits favorable bioavailability and metabolic stability, which are critical factors for drug development.

In conclusion, CAS No. 940515-35-5 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and therapeutic potential, positions it as a key player in the development of novel treatments for various diseases. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.

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